Cas no 31507-28-5 (Thiomorpholine,2-methyl-3-(1-methylethyl)-)

• Product Name: Thiomorpholine,2-methyl-3-(1-methylethyl)-
• CAS No: 31507-28-5
• MF: C₈H₁₇NS
• MW: 159.292280912399
• CID: 299154
• Update Time: 2024-01-27

Thiomorpholine,2-methyl-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Thiomorpholine,2-methyl-3-(1-methylethyl)-
• Thiomorpholine,3-isopropyl-2-methyl- (8CI)
• Thiomorpholine, 3-isopropyl-2-methyl- (8CI)
• Thiomorpholine, 2-methyl-3-(1-methylethyl)-

• Inchi： 1S/C8H17NS/c1-6(2)8-7(3)10-5-4-9-8/h6-9H,4-5H2,1-3H3
• InChI Key： BLRPWNMYTKVDKI-UHFFFAOYSA-N
• SMILES： N1CCSC(C)C1C(C)C

Computed Properties

• Exact Mass: 159.10831
• Monoisotopic Mass: 159.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Density: 0.915±0.06 g/cm3(Predicted)
• Boiling Point: 222.9±15.0 °C(Predicted)
• PSA: 12.03
• pka: 9.11±0.60(Predicted)